molecular formula C10H21NO2 B8630198 Norvaline, 2-propyl-, ethyl ester

Norvaline, 2-propyl-, ethyl ester

Cat. No.: B8630198
M. Wt: 187.28 g/mol
InChI Key: NFBIOAXRXWERNT-UHFFFAOYSA-N
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Description

Norvaline, 2-propyl-, ethyl ester is a useful research compound. Its molecular formula is C10H21NO2 and its molecular weight is 187.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H21NO2

Molecular Weight

187.28 g/mol

IUPAC Name

ethyl 2-amino-2-propylpentanoate

InChI

InChI=1S/C10H21NO2/c1-4-7-10(11,8-5-2)9(12)13-6-3/h4-8,11H2,1-3H3

InChI Key

NFBIOAXRXWERNT-UHFFFAOYSA-N

Canonical SMILES

CCCC(CCC)(C(=O)OCC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 10.4 ml of diisopropylamine in 200 ml of tetrahydrofuran was combined dropwise at 0° C. with stirring under a stream of dry nitrogen with 49 ml of a 1.6 molar solution of n-butyllithium in n-hexane. After cooling to -78° C., a solution of 18.31 g of the product from stage 2 in 80 ml of tetrahydrofuran was added dropwise. The entire reaction batch was stirred for 30 minutes and a solution of 8.8 ml of 1-iodopropane in 40 ml of tetrahydrofuran was then added dropwise. The reaction batch was stirred for 16 hours, wherein the temperature slowly rose to 20° C. The solvent was removed by distillation. The resultant orange-coloured residue was redissolved in 500 ml of 1 N hydrochloric acid. After 1 hour's stirring at 20° C., extraction was performed three times with 100 ml portions of diethyl ether. The phase acidified with hydrochloric acid was adjusted to a pH of between 10 and 12 with potassium hydroxide and then extracted three times with 100 ml portions of diethyl ether. The extracts were combined, washed twice with a saturated sodium chloride solution and dried over sodium sulphate. The crude product obtained after removing the solvent by distillation was purified by passage through a silica gel column with ethyl acetate. 9.84 g of 2-amino-2-propylpentanoic acid ethyl ester (67% of th.) were obtained in the form of a slightly coloured oil.
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